Cas no 873869-19-3 (1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)-)

• Product Name: 1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)-
• CAS No: 873869-19-3
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• MDL: MFCD30096224
• CID: 1888346
• PubChem ID: 11715404
• Update Time: 2025-07-31

1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-(1,1-dimethylethyl)-5-(methylsulfonyl)-
• 1-(tert-butyl)-5-(methylsulfonyl)-1H-tetrazole;1-tert-butyl-5-methylsulfonyl-1H-tetrazole;1-tert-butyl-5-methanesulfonyl-1H-tetrazole;
• SY263818
• MFCD30096224
• SCHEMBL15198935
• 1-tert-butyl-5-methylsulfonyltetrazole
• 873869-19-3
• 1-tert-butyl-5-methylsulfonyl-1H-tetrazole
• AC8781
• 1-(tert-Butyl)-5-(methylsulfonyl)-1H-tetrazole

• MDL： MFCD30096224
• Inchi： 1S/C6H12N4O2S/c1-6(2,3)10-5(7-8-9-10)13(4,11)12/h1-4H3
• InChI Key： PKLQXNNDLDVDFU-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=NN1C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 204.06800
• Monoisotopic Mass: 204.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• PSA: 86.12000
• LogP: 0.91240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles